Cas no 2229205-87-0 (2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine)

• Product Name: 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine
• CAS No: 2229205-87-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6092696
• PubChem ID: 165628195
• Update Time: 2025-08-05

2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine
• 2229205-87-0
• EN300-1771373
• 2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-1-amine

• Inchi： 1S/C10H13N5/c1-7(6-11)8-3-2-4-9(5-8)10-12-14-15-13-10/h2-5,7H,6,11H2,1H3,(H,12,13,14,15)
• InChI Key： LFYWYJHEHWKZRK-UHFFFAOYSA-N
• SMILES： NCC(C)C1C=CC=C(C2N=NNN=2)C=1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 80.5Ų

Additional information on 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine

Introduction to 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine (CAS No. 2229205-87-0)

2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229205-87-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by the presence of a tetrazole moiety and a phenylpropanamine backbone, which endows it with unique chemical and biological properties. The structural features of this molecule make it a promising candidate for further investigation in various therapeutic applications, particularly in the realm of drug discovery and molecular pharmacology.

The tetrazole ring is a heterocyclic aromatic structure consisting of four nitrogen atoms arranged in a five-membered ring. This moiety is known for its ability to modulate biological pathways by interacting with specific targets, including enzymes and receptors. In the case of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine, the tetrazole group is positioned at the 5-position, which influences its electronic properties and potential interactions with biological systems. The phenylpropanamine portion of the molecule contributes to its amphiphilic nature, allowing it to traverse biological membranes and interact with intracellular targets.

Recent advancements in medicinal chemistry have highlighted the importance of tetrazole-containing compounds in the development of novel therapeutic agents. The tetrazole ring has been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. For instance, studies have demonstrated that tetrazole derivatives can inhibit the activity of certain kinases and other enzymes involved in cancer progression. The compound 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine represents a structurally unique derivative that may possess similar or even enhanced biological activities due to its specific substitution pattern.

The phenylpropanamine moiety in this compound is particularly noteworthy for its potential role in modulating neurotransmitter systems. Phenylpropanamines are a class of amine derivatives that are known to interact with monoamine transporters and receptors, making them relevant for treating neurological disorders such as depression and anxiety. The combination of the tetrazole ring and the phenylpropanamine group in 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine suggests that this compound may have dual mechanisms of action, potentially enhancing its therapeutic efficacy.

In the context of drug discovery, the synthesis and characterization of 2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-1-amine (CAS No. 2229205-87-0) are critical steps toward understanding its pharmacological profile. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its molecular structure and confirm its identity. Additionally, computational methods like molecular dynamics simulations and quantum mechanical calculations have been utilized to predict its binding interactions with potential biological targets.

One of the most exciting aspects of this compound is its potential application in oncology research. Emerging evidence suggests that tetrazole derivatives can selectively inhibit certain signaling pathways that are aberrantly activated in cancer cells. The phenylpropanamine group may further enhance this effect by modulating receptor activity or by influencing intracellular signaling cascades. Preclinical studies are currently underway to evaluate the anti-proliferative effects of this compound on various cancer cell lines. Initial results indicate promising activity against several types of tumors, making it a valuable candidate for further development.

The pharmacokinetic properties of 2-3-(1H-1,2,3,4-tetrazol-5-yI)phenylpropan-l-am ine (CAS No. 2229205_87_0) are also under investigation to determine its suitability for clinical translation. Factors such as solubility, stability, bioavailability, and metabolic clearance rates are critical considerations in drug development. Researchers are employing high-performance liquid chromatography (HPLC) and other analytical techniques to assess these parameters. Furthermore, studies on animal models are being conducted to evaluate its distribution patterns within different tissues and organs.

The synthetic route to 2_3_(lH-l_2_3_4_tet razol_5_yI)_phen ylprop an-l-am ine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions at the tetrazole ring followed by functionalization at the phenylpropanamine core. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for advancing research on compounds such as 2_3_(lH-l_2_3_4_tetr azol_5_yI)_phen ylprop an-l-am ine (CAS No._2229205_87_0__). Such partnerships facilitate access to resources such as synthetic expertise_, biophysical instrumentation_, computational modeling capabilities_, _and preclinical testing facilities_. By leveraging these resources_, researchers can accelerate their investigations into potential therapeutic applications.

The future prospects for 2_3_(lH-l_2_3_4_tet razol_5_yI)_phen ylprop an-l-am ine appear promising given its unique structural features_and preliminary biological activity_. Further studies will be necessary_to elucidate its mechanism_of_action_and_to identify_optimal dosing regimens_. Additionally_, exploratory research into combination therapies_with other drugs_or small molecules_may uncover synergistic effects_that could enhance therapeutic outcomes.

In conclusion, 2 _ 3 _( l H _ l _ 2 _ 3 _ 4 _ tet ra z ol _ 5 _ y I ) _ ph en y lprop an - l - am ine( CAS No._2229205 - 87 - 0__) is_a_noteworthy_compound_with_the_potential_to_address_multiple_disease areas._ Its_structural_features_and_preliminary_biological_data_make_it_a_valuable_subject_of_studies_in_drug discovery_and_development._ As_research_continues_to_uncover_new_insights_into_this_molecule,_its_potential_as_a_therapeutic_agent_will_become_even_more_apparent.